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Compound of Interest

Compound Name: F594-1001

Cat. No.: B12364929

For Researchers, Scientists, and Drug Development Professionals

Abstract

F594-1001, a potent and highly selective inhibitor of the SARS-CoV-2 Macl-ADP-ribose
protein, has emerged as a compound of significant interest in antiviral research. This technical
guide provides a comprehensive overview of the available solubility and stability data for F594-
1001 (CAS: 1215326-44-5), also identified as "compound 6" in key scientific literature. The
information compiled herein is intended to support researchers and drug development
professionals in the handling, formulation, and experimental design involving this molecule.
While publicly available quantitative data is limited, this document consolidates information
inferred from experimental protocols and supplier-provided storage guidelines.

Chemical Identity

Identifier Value

Compound Name F594-1001

Synonym Compound 6

CAS Number 1215326-44-5

Molecular Function SARS-CoV-2 Macl-ADP-ribose Inhibitor
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Solubility Data

Quantitative aqueous or organic solubility data for F594-1001 is not readily available in the
public domain. A Safety Data Sheet (SDS) from CymitQuimica for F594-1001 explicitly states
"no data available" for solubility.[1]

However, analysis of the experimental protocols from the primary research publication that
identified F594-1001 as a potent inhibitor provides strong inferential evidence of its solubility
characteristics.

Inferred Solubility:

Solvent Concentration Basis of Inference

In the high-throughput
screening described by Roy et
al. (2022), compounds are

) ) typically prepared as 10 mM

Dimethyl Sulfoxide (DMSO) Assumed to be at least 10 mM ] )

stock solutions in DMSO for
initial screening and
subsequent dose-response

assays.

This suggests that F594-1001 is soluble in DMSO at concentrations commonly used for in vitro
biological assays. For practical purposes, it is recommended to test solubility in DMSO and
other organic solvents like ethanol and methanol to determine optimal stock solution conditions
for specific experimental needs.

Stability and Storage

Direct stability studies detailing degradation pathways and shelf-life under various conditions
have not been publicly released. However, storage recommendations from chemical suppliers
provide guidance on maintaining the integrity of the compound.

Recommended Storage Conditions:
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Condition Duration
Powder

4°C 2 years

In Solvent

-80°C 6 months
-20°C 1 month

Additionally, it is noted that the product is stable at room temperature for a few days during
ordinary shipping.

Experimental Protocols

The following experimental workflows are based on the methodologies described in the
identification and characterization of F594-1001.

Preparation of Stock Solutions

This protocol describes the inferred procedure for preparing a stock solution of F594-1001 for

use in biological assays.
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Weigh F594-1001 Powder

:

Add appropriate volume of DMSO
to achieve 10 mM concentration

:

Vortex/sonicate until
fully dissolved

:

Aliguot into smaller volumes
to avoid freeze-thaw cycles

Store at -20°C or -80°C

Click to download full resolution via product page
Caption: Workflow for F594-1001 Stock Solution Preparation.

High-Throughput Screening (HTS) Workflow

The following diagram illustrates the logical flow of the high-throughput screening process that
led to the identification of F594-1001.
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Caption: High-Throughput Screening Workflow for Macl Inhibitors.

Signaling Pathway Context

F594-1001 inhibits the activity of the SARS-CoV-2 Macl domain of the nsp3 protein. This
domain plays a crucial role in the viral life cycle by counteracting the host's innate immune
response.
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Caption: F594-1001 Mechanism of Action in the Context of Host-Virus Interaction.

Summary and Recommendations

The available data, primarily derived from experimental protocols and supplier information,
indicates that F594-1001 is soluble in DMSO and should be stored at low temperatures,
especially when in solution, to ensure stability. Researchers are advised to perform their own
solubility and stability tests tailored to their specific experimental conditions. Further studies are
warranted to establish a comprehensive physicochemical profile of this promising antiviral
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Solubility and Stability of
F594-1001]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364929#f594-1001-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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